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Compound Name: (2R)-2,3-Dihydroxypropanoic acid

Cat. No.: B1207378 Get Quote

An in-depth exploration of biocatalytic routes for the sustainable production of a valuable chiral

molecule.

The conversion of glycerol, a readily available and inexpensive byproduct of biodiesel

production, into the high-value chemical D-glyceric acid presents a significant opportunity for

the development of sustainable and green chemical processes.[1][2][3] D-glyceric acid and its

derivatives have wide-ranging applications in the pharmaceutical, cosmetic, and biodegradable

polymer industries.[4][5] Enzymatic synthesis offers a highly specific and efficient alternative to

traditional chemical oxidation methods, which often yield racemic mixtures and require harsh

reaction conditions.[3][6] This technical guide provides a comprehensive overview of the core

enzymatic strategies for the synthesis of D-glyceric acid from glycerol, with a focus on

experimental methodologies and quantitative data for researchers, scientists, and drug

development professionals.

Core Enzymatic Pathways
The biocatalytic conversion of glycerol to D-glyceric acid is primarily achieved through a two-

step oxidation process, where glycerol is first oxidized to D-glyceraldehyde, which is

subsequently oxidized to D-glyceric acid. Several classes of enzymes and microbial systems

have been effectively employed for this transformation.
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Acetic acid bacteria, particularly species from the genera Acetobacter and Gluconobacter, are

widely utilized for the production of D-glyceric acid from glycerol.[3][7] These microorganisms

possess a membrane-bound alcohol dehydrogenase (mADH) that catalyzes the initial oxidation

of glycerol.[8]

A common strategy involves a two-step culture approach to mitigate the inhibitory effects of

high glycerol concentrations on cell growth. Initially, cells are grown in a medium with a low

glycerol concentration to accumulate biomass. Subsequently, the resting cells are used as

whole-cell biocatalysts in a high-concentration glycerol solution for the production of D-glyceric

acid. Strains like Acetobacter tropicalis have demonstrated the ability to produce high titers of

D-glyceric acid with excellent enantiomeric excess.[7][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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